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Introduction

All-Bond 2, a 4th generation total-etch dental adhesive system, has been a subject of
extensive research since its introduction. Known for its dual-cured capabilities and its use of
the proprietary hydrophilic monomer BPDM (biphenyl dimethacrylate), it is designed to bond to
a wide variety of dental substrates.[1][2] This technical guide provides an in-depth literature
review of All-Bond 2's performance, presenting quantitative data, detailed experimental
protocols, and visualizations of its application and potential chemical interactions.

Core Components and Application

All-Bond 2 is a multi-component system that includes a phosphoric acid etchant, a primer
(typically composed of two parts, A and B), and a bonding resin.[1] The dual-cured nature of the
primer allows for polymerization in areas where light curing is insufficient.[1][2] The
manufacturer recommends application on moist dentin for optimal performance.[1]
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Quantitative Performance Data

The bonding efficacy of All-Bond 2 has been evaluated across various dental substrates. The
following tables summarize the shear bond strength and microtensile bond strength data
reported in the literature.

Standard
Bond Strength Mean Bond o
Substrate Deviation Study
Test Strength (MPa)
(MPa)

) Shear Bond [cite: 1 (from
Dentin 214 7.8 ]
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Shear Bond
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) (Succinic
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Dry)

Shear Bond
) Strength (10%
Ni-Cr-Be Alloy ) ] 39.99 Not Reported [4]
Phosphoric Acid

- Wet)

Table 1: Bond Strength of All-Bond 2 to Various Substrates

Experimental Protocols

Understanding the methodologies used to generate bond strength data is critical for
interpreting the results. The following are detailed protocols for the key experiments cited.
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Shear Bond Strength Testing to Dentin

Objective: To determine the shear bond strength of All-Bond 2 to human dentin.
Methodology:

e Specimen Preparation: Sixty freshly extracted, non-carious human molars were used. The
occlusal surfaces were ground to expose a flat dentin surface. The surfaces were then
polished with 600-grit silicon carbide paper to create a standardized smear layer. [cite: 1
(from previous step)]

e Bonding Procedure:

o The dentin surfaces were etched with 32% phosphoric acid (Uni-Etch) for 15 seconds,
rinsed thoroughly with water, and left visibly moist.[1]

o Equal parts of All-Bond 2 Primer A and B were mixed and applied in five consecutive
coats to the etched dentin surface without air-drying between coats.[1]

o The primed surface was then air-dried for 2-5 seconds to evaporate the solvent.
o Athin layer of All-Bond 2 D/E (Dentin/Enamel) Resin was applied to the primed surface.
o A composite resin cylinder was then bonded to the treated dentin surface.

e Testing:

o The bonded specimens were stored in distilled water at 37°C for 24 hours. [cite: 1 (from
previous step)]

o A shear force was applied to the base of the composite cylinder using a universal testing
machine at a crosshead speed of 0.5 mm/min until failure occurred. [cite: 1 (from previous

step)]

o The shear bond strength was calculated in megapascals (MPa).
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Shear Bond Strength Testing to Non-Precious Alloy (Ni-
Cr-Be)

Objective: To evaluate the shear bond strength of All-Bond 2 to a non-precious metal alloy.
Methodology:

e Specimen Preparation: Eighty Rexillium Ill (a Ni-Cr-Be alloy) specimens were used. The
bonding surfaces were ground flat and air-abraded with 50-micron aluminum oxide.[4]

e Bonding Procedure:
o All-Bond 2 primer was applied to the metal surface.[4]
o A dual-cure opaquer was applied over the primer.[4]

o Avisible light-cured composite restorative material was then bonded to the treated metal

surface.[4]
o Testing:
o Specimens were tested at 24 hours and after thermocycling (2,500 cycles).[4]
o Shear bond strength was determined using a universal testing machine.

Signaling Pathways and Chemical Interactions

The adhesion of All-Bond 2 to dentin is a complex process involving micromechanical
interlocking and chemical interactions. The proprietary monomer, BPDM, plays a crucial role in
this process.

Proposed Adhesion Mechanism of All-Bond 2 to Dentin
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Figure 1: General workflow of All-Bond 2 application leading to hybrid layer formation.

Putative Chemical Interaction of BPDM Monomer

The BPDM monomer is a biphenyl dimethacrylate. Its chemical structure allows for both
hydrophobic and hydrophilic interactions, facilitating its penetration into the demineralized,
water-rich collagen network of dentin. It is synthesized from the reaction of a dianhydride with
2-hydroxyethyl methacrylate (HEMA).[5] The carboxylic acid groups in the BPDM molecule are
thought to be able to chemically interact with the calcium ions in the residual hydroxyapatite
within the hybrid layer, forming an ionic bond. This chemical interaction complements the
micromechanical interlocking of the polymerized resin within the collagen fibril network,
contributing to the overall bond strength.
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Figure 2: Proposed dual interaction mechanism of the BPDM monomer with dentin
components.

Clinical Longevity

Long-term clinical studies are the ultimate measure of a dental adhesive's success. While
specific long-term clinical trial data for All-Bond 2 was not found in the initial literature search,
the product has over 20 years of proven efficacy, suggesting a history of successful clinical
use.[2] The longevity of resin composite restorations is influenced by a multitude of factors
including patient characteristics, operator technique, and the specific restorative material used.
[6] Generally, posterior composite restorations have shown high survival rates over many
years.[7]

Conclusion

All-Bond 2 demonstrates robust bonding performance to a variety of dental substrates,
particularly dentin and non-precious alloys, as evidenced by in-vitro bond strength testing. Its
dual-cured nature and the inclusion of the proprietary BPDM monomer contribute to its
versatility and effectiveness. The adhesion mechanism is a combination of micromechanical
interlocking within the collagen network of the hybrid layer and putative chemical interactions
between the BPDM monomer and residual hydroxyapatite. While comprehensive long-term
clinical data for All-Bond 2 specifically is not readily available in recent literature, its long-
standing presence in the market suggests a reliable clinical performance. Further research
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focusing on the long-term clinical outcomes of All-Bond 2 restorations and a more detailed
elucidation of the BPDM monomer's chemical interactions would be beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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